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Compound of Interest

N-(5-bromopyridin-2-
Compound Name:
yl)methanesulfonamide

Cat. No.: B183437

This technical guide provides a comprehensive overview of N-(5-bromopyridin-2-
yl)methanesulfonamide, including its chemical identity, physicochemical properties, a detailed
experimental protocol for its synthesis, and a discussion of its potential biological significance
based on related compounds. This document is intended for researchers, scientists, and
professionals in the field of drug development and medicinal chemistry.

Chemical Identity and Synonyms

The compound of interest is chemically identified as N-(5-bromopyridin-2-
yl)methanesulfonamide.[1] It is a sulfonamide derivative containing a bromopyridine moiety.

IUPAC Name: N-(5-bromopyridin-2-yl)methanesulfonamide
Synonyms:

e N-(5-bromo-2-pyridinyl)methanesulfonamide[1]

¢ N-(5-bromo-2-pyridyl)methanesulfonamide[1]

o Methanesulfonamide, N-(5-bromo-2-pyridinyl)-[1]

Physicochemical Properties
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A summary of the known and predicted physicochemical properties of N-(5-bromopyridin-2-
yl)methanesulfonamide is presented in Table 1. It is important to note that some of these
properties are predicted and have not been experimentally verified.

Property Value Source
Molecular Formula CeH7BrN202S [1]
Molecular Weight 251.1 g/mol [1]
CAS Number 89466-22-8 [1]
Appearance White to off-white solid [1]
Boiling Point (Predicted) 3475 +52.0°C [1]
Density (Predicted) 1.802 + 0.06 g/cm?3 [1]
pKa (Predicted) 5.74 £0.10 [1]
Storage Temperature 2-8°C [1]

Synthesis of N-(5-bromopyridin-2-
yl)methanesulfonamide

While a specific, detailed experimental protocol for the synthesis of N-(5-bromopyridin-2-
yl)methanesulfonamide is not readily available in published literature, a plausible synthetic
route can be derived from general methods for the synthesis of N-pyridinyl
methanesulfonamides. The following protocol is a representative example based on the
reaction of an aminopyridine with methanesulfonyl chloride.

Proposed Experimental Protocol

Reaction: The synthesis involves the reaction of 2-amino-5-bromopyridine with
methanesulfonyl chloride in the presence of a base, such as pyridine, in an appropriate solvent
like dichloromethane.

Materials:

e 2-amino-5-bromopyridine
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Methanesulfonyl chloride

Pyridine (anhydrous)

Dichloromethane (DCM, anhydrous)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Ethyl acetate

Hexanes

Procedure:

To a stirred solution of 2-amino-5-bromopyridine (1.0 eq) in anhydrous dichloromethane
(DCM) under an inert atmosphere (e.g., nitrogen or argon), add anhydrous pyridine (1.1 eq).

Cool the reaction mixture to O °C in an ice bath.

Slowly add methanesulfonyl chloride (1.2 eq) dropwise to the cooled solution.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring
the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Separate the organic layer. Wash the organic layer sequentially with saturated aqueous
sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

Purify the crude product by flash column chromatography on silica gel, eluting with a
gradient of ethyl acetate in hexanes, to yield N-(5-bromopyridin-2-
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yl)methanesulfonamide.

Synthetic Workflow Diagram

The proposed synthetic workflow is illustrated in the following diagram generated using
Graphviz.

Aqueous Workup | Crude Product
(H20, NaHCOs, Brine)

Flash Column Chromatography S \-(5-bromopyridin-2-yl)methanesulfonamide

Anhydrous Dichloromethane (DCM)

Click to download full resolution via product page

Proposed synthesis of N-(5-bromopyridin-2-yl)methanesulfonamide.

Potential Biological Significance

Specific biological activity and mechanism of action data for N-(5-bromopyridin-2-
yl)methanesulfonamide are not currently available in the public domain. However, the
structural motifs present in this molecule, namely the sulfonamide and bromopyridine groups,
are found in numerous compounds with a wide range of biological activities.

o Sulfonamides: The sulfonamide functional group is a well-known pharmacophore present in
a variety of therapeutic agents.[2] These include antibacterial drugs (sulfa drugs), diuretics,
anticonvulsants, and anti-inflammatory agents.[3] The antibacterial action of sulfonamides
typically involves the inhibition of dihydropteroate synthase, an enzyme crucial for folate
synthesis in bacteria.[2]

e Pyridine Derivatives: The pyridine ring is a common scaffold in medicinal chemistry.
Aminopyridine derivatives, in particular, have been investigated for a diverse array of
pharmacological activities, including anti-inflammatory, antibacterial, antiviral, and
anticonvulsant properties.[4]
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Given the presence of both the sulfonamide and bromopyridine moieties, it is plausible that N-
(5-bromopyridin-2-yl)methanesulfonamide could exhibit biological activity. Further research,
including in vitro and in vivo screening, is necessary to elucidate its specific pharmacological
profile and potential therapeutic applications.

Conclusion

N-(5-bromopyridin-2-yl)methanesulfonamide is a readily synthesizable compound with
potential for biological activity based on its structural components. This guide provides the
fundamental chemical and physical information for this molecule, along with a detailed,
plausible synthetic protocol. While there is a lack of specific biological data for this compound,
the known activities of related sulfonamide and pyridine derivatives suggest that it may be a
valuable candidate for further investigation in drug discovery programs. Future research should
focus on its synthesis, characterization, and comprehensive biological evaluation to determine
its mechanism of action and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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